Cas no 1806677-32-6 (2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one
• CAS No: 1806677-32-6
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 4979930
• Update Time: 2025-07-18

2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one

• Inchi： 1S/C11H13BrOS/c1-3-8-4-9(6-10(14)5-8)11(13)7(2)12/h4-7,14H,3H2,1-2H3
• InChI Key： UBBXDMHIKSPOGL-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC(=CC(=C1)CC)S)=O

Computed Properties

• Exact Mass: 271.98705 g/mol
• Monoisotopic Mass: 271.98705 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.19
• XLogP3: 3.7
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one

Professional Introduction to 2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one (CAS No. 1806677-32-6)

2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one, with the chemical formula C₁₀H₁₃BromNOS, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This molecule, identified by its CAS number CAS No. 1806677-32-6, exhibits a unique structural framework that makes it a valuable intermediate in the development of various bioactive molecules. The presence of both bromine and thiol functional groups provides a rich chemical handle for further derivatization, making it a versatile building block in medicinal chemistry.

The compound's structure consists of a propanone core substituted with a bromo group at the second carbon and an N-substituted thiol group at the first carbon. The phenyl ring is further modified with an ethyl group at the third position and a thiol group at the fifth position, contributing to its complex reactivity and potential biological activity. This intricate arrangement of functional groups allows for diverse chemical transformations, including nucleophilic substitution, cross-coupling reactions, and cyclization processes, which are pivotal in constructing more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing both bromine and thiol moieties. These elements are known to participate in various biochemical pathways and can be exploited to develop drugs with enhanced efficacy and selectivity. For instance, brominated compounds have been widely used in the synthesis of antiviral and anticancer agents due to their ability to interfere with viral replication and cancer cell proliferation. Similarly, thiol-containing compounds are well-known for their role in redox biology and have been investigated for their anti-inflammatory and antioxidant properties.

2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one has been studied in the context of developing novel therapeutic agents targeting specific disease pathways. One of the most promising areas of research is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often overexpressed in various diseases, particularly cancer. By designing molecules that can selectively inhibit these kinases, researchers aim to develop treatments that can modulate cellular processes without affecting normal cell function.

Recent studies have demonstrated that CAS No. 1806677-32-6 can serve as a precursor for synthesizing potent kinase inhibitors. The bromine atom provides a site for palladium-catalyzed cross-coupling reactions, which are commonly used to construct complex organic molecules. Additionally, the thiol group can be oxidized to form disulfides or used in Michael addition reactions, further expanding the synthetic possibilities. These transformations have led to the development of several lead compounds that exhibit significant kinase inhibition activity in vitro.

The pharmacological evaluation of derivatives of 2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one has revealed promising results in preclinical models. For example, researchers have synthesized analogs of this compound that show inhibitory effects on tyrosine kinases, which are implicated in various cancers. These analogs have demonstrated ability to disrupt tumor growth by inhibiting key signaling pathways involved in cancer cell survival and proliferation. Furthermore, preliminary studies suggest that these compounds may have lower toxicity compared to existing kinase inhibitors, making them attractive candidates for further development.

The synthesis of CAS No. 1806677-32-6 itself is an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, advances in synthetic methodology have made it possible to produce this compound with high purity and yield. Techniques such as transition metal catalysis and flow chemistry have been particularly useful in streamlining the synthesis and improving scalability.

The versatility of 2-Bromo-1-(3-ethyl-5-mercaptophenyl)propan-1-one extends beyond its use as an intermediate in drug development. It has also been explored as a building block for materials science applications. For instance, its ability to participate in cross-coupling reactions makes it suitable for constructing conjugated polymers used in organic electronics. These polymers have applications in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced technological devices.

The future direction of research on CAS No. 1806677-32-6 is likely to focus on expanding its pharmacological applications and optimizing its synthetic routes for industrial production. With ongoing advancements in drug discovery technologies, there is potential for this compound to play a significant role in developing next-generation therapeutics targeting various diseases. Additionally, exploring its applications in materials science could open up new avenues for innovation in nanotechnology and electronic materials.